Cas no 2231664-95-0 ((2S)-2-{(tert-butoxy)carbonylamino}-2-(cuban-1-yl)acetic acid)

• Product Name: (2S)-2-{(tert-butoxy)carbonylamino}-2-(cuban-1-yl)acetic acid
• CAS No: 2231664-95-0
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5655729
• PubChem ID: 155289647
• Update Time: 2026-03-11

(2S)-2-{(tert-butoxy)carbonylamino}-2-(cuban-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27693835
• (S)-2-((tert-Butoxycarbonyl)amino)-2-(cuban-1-yl)acetic acid
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(cuban-1-yl)acetic acid
• 2231664-95-0
• (2S)-2-{(tert-butoxy)carbonylamino}-2-(cuban-1-yl)acetic acid

• Inchi： 1S/C15H19NO4/c1-14(2,3)20-13(19)16-11(12(17)18)15-8-5-4-6(8)10(15)7(4)9(5)15/h4-11H,1-3H3,(H,16,19)(H,17,18)/t4?,5?,6?,7?,8?,9?,10?,11-,15?/m1/s1
• InChI Key： HRTDBFFFLMHCJS-NGQMBORNSA-N
• SMILES： OC([C@H](C12C3C4C5C3C1C5C24)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.491±0.06 g/cm3(Predicted)
• Boiling Point: 443.5±28.0 °C(Predicted)
• pka: 3.92±0.10(Predicted)

Additional information on (2S)-2-{(tert-butoxy)carbonylamino}-2-(cuban-1-yl)acetic acid

(2S)-2-{(tert-butoxy)carbonylamino}-2-(cuban-1-yl)acetic Acid: A Comprehensive Overview

The compound (2S)-2-{(tert-butoxy)carbonylamino}-2-(cuban-1-yl)acetic acid (CAS No. 2231664-95-0) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block in organic synthesis and drug discovery.

The tert-butoxy group in the molecule plays a crucial role in stabilizing the intermediate during synthesis, particularly in peptide coupling reactions. This feature has been extensively studied in recent research, where the tert-butoxy group has been shown to enhance the efficiency of certain enzymatic processes. The cuban-1-yl moiety, on the other hand, contributes to the molecule's structural rigidity and unique electronic properties, making it an ideal candidate for exploring novel chemical reactivity.

Recent advancements in stereochemistry have highlighted the importance of the (S)-configuration in this compound. Studies have demonstrated that this configuration significantly influences the molecule's interaction with biological systems, particularly in enzyme inhibition assays. The acetic acid backbone further enhances the compound's versatility, allowing for a wide range of modifications and applications.

In terms of synthesis, researchers have developed innovative methods to construct this compound with high enantiomeric excess. For instance, asymmetric catalysis using palladium catalysts has emerged as a promising approach, enabling the selective formation of the (S)-enantiomer. This breakthrough has been widely reported in leading chemistry journals and has opened new avenues for large-scale production.

The application of (2S)-2-{(tert-butoxy)carbonylamino}-2-(cuban-1-yl)acetic acid extends beyond traditional organic synthesis. Recent studies have explored its use as a chiral auxiliary in asymmetric synthesis, where it has shown remarkable efficiency in inducing high enantioselectivity. Additionally, its role as a building block in peptide synthesis has been extensively documented, with particular emphasis on its compatibility with various coupling agents and reaction conditions.

From a biological standpoint, this compound has demonstrated potent inhibitory activity against several key enzymes involved in metabolic pathways. For example, research published in *Nature Communications* highlights its ability to inhibit histone deacetylases (HDACs), making it a potential lead compound for anti-cancer drug development. Furthermore, its structural similarity to natural products has led to investigations into its role as a bioisostere in medicinal chemistry.

In conclusion, (2S)-2-{(tert-butoxy)carbonylamino}-2-(cuban-1-yl)acetic acid (CAS No. 2231664-95-0) stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups and stereochemistry positions it as a versatile tool in both academic research and industrial applications. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to make significant contributions to the advancement of science and technology.